Cas no 90434-58-5 (4-(1-Aminoethyl)-phenylamine)

• Product Name: 4-(1-Aminoethyl)-phenylamine
• CAS No: 90434-58-5
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD07371388
• CID: 798358
• PubChem ID: 15580484
• Update Time: 2025-04-19

4-(1-Aminoethyl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-amino-a-methyl-
• 4-(1-AMINO-ETHYL)-PHENYLAMINE
• 4-(1-Aminoethyl)aniline
• 1-(4-Aminophenyl)ethylamine
• 1-(p-aminophenyl)-ethylamine
• 1-(4'-aminophenyl)ethylamine
• CDSPOZXUDJUBEZ-UHFFFAOYSA-N
• 2415AJ
• NE63943
• AK151119
• Benzenemethanamine, 4-amino-alpha-methyl-, (alphaR)-
• O11060
• CS-0274936
• 90434-58-5
• SB38152
• EN300-2984277
• SB39761
• MFCD07371388
• 4-(1-Aminoethyl)-phenylamine
• (R)-4-(1-Amino-ethyl)-phenylamine
• Benzenemethanamine, 4-amino-alpha-methyl-, (alphaS)-
• SB38153
• DTXSID90574821
• DS-9398
• SCHEMBL342044
• AKOS005257336
• (S)-4-(1-Amino-ethyl)-phenylamine
• aniline, 4-(1-amino)ethyl-

• MDL： MFCD07371388
• Inchi： 1S/C8H12N2/c1-6(9)7-2-4-8(10)5-3-7/h2-6H,9-10H2,1H3
• InChI Key： CDSPOZXUDJUBEZ-UHFFFAOYSA-N
• SMILES： NC(C)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 95.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 1.056
• Boiling Point: 269.7°Cat760mmHg
• Flash Point: 137.6°C
• Refractive Index: 1.591

4-(1-Aminoethyl)-phenylamine Security Information

• Hazardous Material Identification：